3,4-dimethoxy-N-(4-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide
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Description
3,4-dimethoxy-N-(4-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H22N2O5S and its molecular weight is 390.45. The purity is usually 95%.
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Scientific Research Applications
Kynurenine Pathway Inhibition
- The synthesis and evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides, including compounds with dimethoxy groups, have shown high-affinity inhibition of kynurenine 3-hydroxylase. This inhibition is significant for exploring the kynurenine pathway's role after neuronal injury, pointing to potential therapeutic applications in neurological disorders (Röver et al., 1997).
Antimycobacterial Activity
- Novel thiourea derivatives carrying the benzenesulfonamide moiety have demonstrated significant activity against Mycobacterium tuberculosis, highlighting the potential of benzenesulfonamide derivatives in developing second-line antituberculosis drugs (Ghorab et al., 2017).
Endothelin Antagonism
- Biphenylsulfonamide derivatives have been identified as novel series of endothelin-A (ETA) selective antagonists, with modifications leading to improved binding and activity. These findings suggest applications in cardiovascular diseases (Murugesan et al., 1998).
Pharmacokinetics and Metabolism
- The metabolism and pharmacokinetics of JM6, a compound related to benzenesulfonamide derivatives, were studied, revealing insights into the drug's behavior in vivo. This research underscores the importance of understanding how similar compounds are processed by the body (Beconi et al., 2012).
Photodynamic Therapy
- Zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have shown high singlet oxygen quantum yield, indicating their potential as photosensitizers in photodynamic therapy for cancer treatment (Pişkin et al., 2020).
Synthetic Applications
- Metalated sulfonamides, including those related to benzenesulfonamide, have vast potential in synthetic chemistry, enabling the creation of diverse chemical structures through directed ortho metalation techniques (Familoni, 2002).
Properties
IUPAC Name |
3,4-dimethoxy-N-[4-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5S/c1-25-17-11-10-16(13-18(17)26-2)27(23,24)20-14-6-8-15(9-7-14)21-12-4-3-5-19(21)22/h6-11,13,20H,3-5,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOZPHHLFGDMFKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)N3CCCCC3=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.